4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C13H9ClO4S/c1-18-13(17)11-4-7(6-19-11)10-5-8(14)2-3-9(10)12(15)16/h2-6H,1H3,(H,15,16)
• InChI Key: YCNRQJXXKSEYKM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C13H9ClO4S
• DSSTOX Substance ID: DTXSID90691002
• Molecular Weight: 296.73 g/mol
• CAS RN: 1261911-27-6

Description

4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid (4C2MTCB) is a chlorinated benzoic acid with a methoxycarbonylthiophenyl functional group. It is a small molecule that has been studied for its potential in various scientific research applications. It is a powerful inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been studied for its potential in various biochemical and physiological effects.

Scientific Research Applications

4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been studied for its potential in various scientific research applications. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are important mediators of inflammation and pain. 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has also been studied for its potential in the treatment of cancer, as it has been found to inhibit the growth of several types of cancer cells in vitro. Additionally, 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been studied for its potential in the treatment of Alzheimer’s disease, as it has been found to reduce amyloid-beta plaque formation in vitro.

Mechanism of Action

4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are important mediators of inflammation and pain. 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% binds to the active site of the enzyme, preventing it from catalyzing the formation of prostaglandins. This leads to a decrease in inflammation and pain.
Biochemical and Physiological Effects
4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been studied for its potential in the treatment of a variety of diseases. It has been found to inhibit the growth of several types of cancer cells in vitro. Additionally, 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been found to reduce amyloid-beta plaque formation in vitro, suggesting a potential role in the treatment of Alzheimer’s disease. 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has also been found to reduce inflammation and pain, suggesting a potential role in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% in lab experiments is that it is relatively easy to synthesize. Additionally, it is a potent inhibitor of the enzyme cyclooxygenase-2, making it useful for studying the effects of this enzyme. However, there are some limitations to using 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% in lab experiments. For example, it is not known if it is safe to use in humans, as it has only been tested in vitro. Additionally, it is not known if it is stable in the body, as it has only been tested in vitro.

Future Directions

There are several potential future directions for 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%. One potential direction is to further study its effects in the treatment of various diseases, such as cancer and Alzheimer’s disease. Additionally, further studies could be conducted to determine if it is safe and stable in the body, as well as to determine the optimal dosage for humans. Furthermore, further studies could be conducted to determine if 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has any other potential applications, such as in the treatment of other diseases or conditions. Finally, further studies could be conducted to determine if 4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has any potential toxic effects.

Synthesis Methods

4-Chloro-2-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% can be synthesized by a two-step reaction. The first step involves the reaction of 5-methoxycarbonylthiophen-3-ylchloride with 4-chlorobenzoic acid in the presence of triethylamine. The second step is the reaction of the product from the first reaction with potassium thioacetate in the presence of a base, such as pyridine. The product is then isolated and purified by column chromatography.